Cas no 898465-96-8 (2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide)

• Product Name: 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide
• CAS No: 898465-96-8
• MF: C₁₈H₁₂ClN₃O₃S₂
• MW: 417.889180183411
• CID: 5485999
• Update Time: 2025-06-27

2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorophenyl)sulfonylamino]-N-(3-cyanothiophen-2-yl)benzamide
• 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide

• Inchi： 1S/C18H12ClN3O3S2/c19-13-5-7-14(8-6-13)27(24,25)22-16-4-2-1-3-15(16)17(23)21-18-12(11-20)9-10-26-18/h1-10,22H,(H,21,23)
• InChI Key： FCWLGRCOVLCXOZ-UHFFFAOYSA-N
• SMILES： C(NC1SC=CC=1C#N)(=O)C1=CC=CC=C1NS(C1=CC=C(Cl)C=C1)(=O)=O

Additional information on 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide

Introduction to 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 898465-96-8)

2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 898465-96-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a chlorobenzene sulfonamide moiety and a cyanothiophene substituent. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.

The chemical structure of 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide is composed of a benzamide core, which is functionalized with a 4-chlorobenzenesulfonamide group and a 3-cyanothiophene substituent. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for the compound's biological activity and its potential use in drug development.

Recent studies have highlighted the potential of 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide in various therapeutic areas. One of the most notable areas of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has also been investigated for its antitumor properties. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT and MAPK pathways. These findings suggest that it may have potential as an anticancer agent, particularly for solid tumors such as breast cancer and colon cancer.

The pharmacokinetic profile of 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide has also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, which are essential for its therapeutic efficacy. Furthermore, the compound has demonstrated low toxicity in preclinical models, indicating a favorable safety profile.

In terms of clinical development, several phase I and II clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide. Early results from these trials have been promising, with the compound showing good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory diseases and certain types of cancer.

The synthesis of 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide involves several steps, including the preparation of the 4-chlorobenzenesulfonamide intermediate and the coupling reaction with 3-cyanothiophene. The synthetic route is well-documented in the literature and can be optimized for large-scale production to meet the demands of clinical trials and potential commercialization.

In conclusion, 2-(4-chlorobenzenesulfonamido)-N-(3-cyanothiophen-2-yl)benzamide (CAS No. 898465-96-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and low toxicity make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.